Cas no 1384954-82-8 (4-(4-Acetyl-1-piperazinyl)phenylboronic Acid)

• Product Name: 4-(4-Acetyl-1-piperazinyl)phenylboronic Acid
• CAS No: 1384954-82-8
• MF: C₁₂H₁₇BN₂O₃
• MW: 248.085983037949
• MDL: MFCD21332885
• CID: 1056824
• Update Time: 2025-05-19

4-(4-Acetyl-1-piperazinyl)phenylboronic Acid Chemical and Physical Properties

Names and Identifiers

• B-[4-(4-acetyl-1-piperazinyl)phenyl]-Boronic acid
• 4-(4-Acetyl-1-piperazinyl)phenylboronic Acid
• [4-(4-Acetyl-1-piperazinyl)phenyl]boronic acid
• 5965AJ
• TRA0069436
• SY016152
• AB0072307
• (4-(4-Acetylpiperazin-1-yl)phenyl)boronic acid
• Boronic acid, B-[4-(4-acetyl-1-piperazinyl)phenyl]-

• MDL： MFCD21332885
• Inchi： 1S/C12H17BN2O3/c1-10(16)14-6-8-15(9-7-14)12-4-2-11(3-5-12)13(17)18/h2-5,17-18H,6-9H2,1H3
• InChI Key： NEPZCNSUXGOPPC-UHFFFAOYSA-N
• SMILES： O=C(C)N1CCN(C2C=CC(B(O)O)=CC=2)CC1

Computed Properties

• Exact Mass: 248.13300
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 285
• Topological Polar Surface Area: 64

Experimental Properties

• PSA: 64.01000
• LogP: -0.96220

Related Categories

• Other Chemical Reagents Derivatization Reagents
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 4-(4-Acetyl-1-piperazinyl)phenylboronic Acid

Introduction to 4-(4-Acetyl-1-piperazinyl)phenylboronic Acid (CAS No. 1384954-82-8)

4-(4-Acetyl-1-piperazinyl)phenylboronic Acid, with the chemical identifier CAS No. 1384954-82-8, is a specialized compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of boronic acids, which are well-known for their versatile applications in drug design and molecular recognition processes. The presence of both an acetyl group and a piperazine moiety in its structure imparts unique chemical properties, making it a valuable intermediate in the synthesis of various bioactive molecules.

The< strong>4-(4-Acetyl-1-piperazinyl)phenylboronic Acid molecule exhibits a distinct arrangement of functional groups that facilitates its role in multiple biochemical interactions. The boronic acid moiety is particularly noteworthy, as it is capable of forming stable complexes with diols and other boronate esters. This property makes it an excellent candidate for applications in affinity chromatography, where it can be used to isolate and purify target proteins or peptides based on their boronic acid binding affinity.

In recent years, there has been a surge in research focused on the development of novel therapeutic agents targeting neurological disorders. The< strong>piperazine ring, a common pharmacophore in many central nervous system (CNS) drugs, contributes to the compound's potential as a precursor in the synthesis of neuroactive compounds. Studies have shown that piperazine derivatives can modulate neurotransmitter activity, making them promising candidates for treating conditions such as depression, anxiety, and epilepsy.

The< strong>acetyl group in the molecule further enhances its reactivity and functional diversity. Acetyl groups are frequently incorporated into pharmaceuticals to improve solubility, metabolic stability, and binding affinity. In the context of< strong>4-(4-Acetyl-1-piperazinyl)phenylboronic Acid, the acetyl moiety may play a crucial role in modulating the compound's interaction with biological targets, thereby influencing its pharmacological effects.

One of the most compelling aspects of< strong>4-(4-Acetyl-1-piperazinyl)phenylboronic Acid is its potential application in the development of targeted drug delivery systems. Boronic acids have been extensively studied for their ability to form stable conjugates with therapeutic agents, enhancing drug retention at target sites and reducing systemic toxicity. This property is particularly relevant in oncology, where targeted delivery systems can improve treatment efficacy while minimizing side effects.

Recent advancements in medicinal chemistry have highlighted the importance of boronic acid-containing compounds in the design of protease inhibitors. Proteases are enzymes that play critical roles in various physiological processes, and their overactivity is often associated with diseases such as cancer and inflammation. By leveraging the binding properties of boronic acids, researchers have developed highly effective inhibitors that can selectively target problematic proteases without affecting other essential enzymatic activities.

The< strong>CAS No. 1384954-82-8 designation ensures that researchers can reliably source this compound for their studies. The precise identification provided by CAS numbers is essential for maintaining consistency and reproducibility in scientific research. As such,< strong>4-(4-Acetyl-1-piperazinyl)phenylboronic Acid serves as a cornerstone material for numerous synthetic protocols and mechanistic investigations.

In conclusion, 4-(4-Acetyl-1-piperazinyl)phenylboronic Acid represents a significant advancement in pharmaceutical chemistry due to its unique structural features and versatile applications. Its combination of an acetyl group and a piperazine moiety makes it a valuable building block for synthesizing novel bioactive compounds. As research continues to uncover new therapeutic targets and mechanisms, compounds like< strong>4-(4-Acetyl-1-piperazinyl)phenylboronic Acid will undoubtedly play a pivotal role in shaping the future of drug development.